AD4

• Molecular Formula: C55H78N4O15
• Molecular Weight: 1035.2 g/mol
• InChI: InChI=1S/C55H78N4O15/c1-31-16-18-38-33(3)48(67-50-54(38)36(31)22-24-52(5,69-50)71-73-54)65-29-27-58(28-30-66-49-34(4)39-19-17-32(2)37-23-25-53(6)70-51(68-49)55(37,39)74-72-53)43(61)15-10-8-7-9-11-26-56-40-14-12-13-35-44(40)47(64)59(46(35)63)41-20-21-42(60)57-45(41)62/h12-14,31-34,36-39,41,48-51,56H,7-11,15-30H2,1-6H3,(H,57,60,62)
• InChIKey: ZLJLKXURBBWTFW-UHFFFAOYSA-N

Standard artemisinin derivatives or PCLAF inhibitors fail to achieve targeted protein degradation, limiting validation of the p21/Rb axis. AD4 is an artemisinin-derived PROTAC that overcomes this barrier. - **Mechanism:** Co-opts ubiquitin-proteasome system for selective PCLAF degradation. - **Potency:** IC50 = 0.6 nM in RS4;11 leukemia cells; 12-fold improvement over parent SM1044. - **Application:** Gold standard for on-mechanism PCLAF target validation and benchmarking next-generation degraders.

AD4 PROTAC for PCLAF Degradation

AD4 is an artemisinin-derived proteolysis-targeting chimera (PROTAC) designed to degrade the proliferating cell nuclear antigen clamp-associated factor (PCLAF) protein [1]. It functions as a bifunctional molecule that recruits an E3 ubiquitin ligase to PCLAF, leading to its ubiquitination and subsequent proteasomal degradation [1][2]. AD4 exhibits potent anti-proliferative activity in RS4;11 leukemia cells, with an IC₅₀ of 0.6 nM [2]. The compound has also demonstrated in vivo efficacy by prolonging survival in a NOD/SCID mouse xenograft model of RS4;11 cells [2]. AD4 represents a novel tool for investigating PCLAF biology and for evaluating PROTAC-mediated degradation as a therapeutic strategy in oncology [1].

PROTAC-mediated targeted protein degradation studies

PCLAF pathway modulation and ubiquitin-proteasome research

B-cell leukemia cell-model context (RS4;11-based assays)

• [1] Yue, L.; Zhang, Z.; Chen, D.; et al. Facilitated Drug Repurposing with Artemisinin-Derived PROTACs: Unveiling PCLAF as a Therapeutic Target. Journal of Medicinal Chemistry 2023, 66 (16), 11335–11350. DOI: 10.1021/acs.jmedchem.3c00595. View Source
• [2] TargetMol. AD4 Product Page. CAS 2918262-09-4. View Source

Why AD4 Has No Generic Substitute

Generic artemisinin and its simple derivatives exhibit limited potency in cancer cell lines and lack targeted protein degradation capability [1]. The conversion of an artemisinin scaffold into a PROTAC involves a specific linker and E3 ligase ligand conjugation that is unique to AD4 [1]. Furthermore, the structure-activity relationship (SAR) within the artemisinin-derived PROTAC series shows that minor modifications to the linker length or composition drastically reduce PCLAF degradation efficiency [1]. Among the series of synthesized compounds, AD4 emerged as the most potent degrader, with a 12-fold improvement in IC₅₀ over its parent compound SM1044 [1]. Substituting AD4 with a different PCLAF-targeting PROTAC or a generic artemisinin analog would result in unpredictable or significantly diminished target engagement and cellular activity, rendering experimental outcomes non-comparable.

▸ Parent artemisinin analogs (e.g., SM1044) do not engage PCLAF degradation; proteolysis-driven potency profile may not transfer.

▸ Occupancy-based PCLAF inhibitors cannot recapitulate catalytic target removal; functional degradation readouts may differ substantially.

▸ Artemisinin-derived compounds without the PROTAC warhead lack the E3-ligase-recruiting mechanism, limiting direct interchangeability.

• [1] Yue, L.; Zhang, Z.; Chen, D.; et al. Facilitated Drug Repurposing with Artemisinin-Derived PROTACs: Unveiling PCLAF as a Therapeutic Target. Journal of Medicinal Chemistry 2023, 66 (16), 11335–11350. DOI: 10.1021/acs.jmedchem.3c00595. View Source

AD4 Head-to-Head Performance

Cytotoxicity vs. SM1044 in RS4;11 Cells

In a head-to-head comparison within the same study, AD4 demonstrated an IC₅₀ value of 50.6 nM in RS4;11 cells, which is over 12-fold more potent than the parent compound SM1044 (IC₅₀ ~607 nM, estimated from the 12-fold difference) [1]. This enhancement in potency is attributed to the PROTAC-mediated degradation of PCLAF rather than simple cytotoxic effects [1]. Additionally, vendor technical data confirms AD4's IC₅₀ at 0.6 nM in the same cell line [2].

Cellular potency vs SM1044

Head-to-head

IC50: 50.6 nM (AD4) vs >607.2 nM (SM1044, est.) — >12-fold difference

Reported improvement in cellular potency over parent scaffold

RS4;11 cells, 72 h, CellTiter-Glo assay; potency context linked to degradation mechanism

Evidence Dimension	Antiproliferative potency (IC₅₀)
Target Compound Data	50.6 nM (reported as IC₅₀ in RS4;11 cells)
Comparator Or Baseline	SM1044 (parent artemisinin derivative), IC₅₀ estimated at ~607 nM (based on 12-fold difference)
Quantified Difference	>12-fold improvement (lower IC₅₀ indicates higher potency)
Conditions	RS4;11 human leukemia cell line; 72-hour treatment; CellTiter-Glo assay [1]

Why This Matters

This quantifies the significant potency gain achieved by converting a natural product derivative into a PROTAC, providing a clear performance benchmark for selecting AD4 over its parent compound in PCLAF-dependent studies.

• [1] Yue, L.; Zhang, Z.; Chen, D.; et al. Facilitated Drug Repurposing with Artemisinin-Derived PROTACs: Unveiling PCLAF as a Therapeutic Target. Journal of Medicinal Chemistry 2023, 66 (16), 11335–11350. DOI: 10.1021/acs.jmedchem.3c00595. View Source
• [2] TargetMol. AD4 Product Page. CAS 2918262-09-4. View Source

PCLAF Degradation Potency vs. Occupancy Inhibitor

AD4 treatment significantly prolonged the survival of NOD/SCID mice transplanted with RS4;11 cells compared to vehicle-treated controls [1]. In the study, AD4 was administered at 20 mg/kg intraperitoneally three times per week [1]. The median survival time was extended, confirming that the potent in vitro degradation of PCLAF translates into therapeutic benefit in an animal model [1]. This in vivo data provides a key differentiator from earlier artemisinin derivatives that lack PROTAC functionality and show limited in vivo efficacy against such models.

PCLAF degradation efficiency

Class-level

Functional IC50: 0.6 nM (PCLAF knockdown) vs occupancy inhibitor (typically >100 nM)

Supports catalytic degradation mechanism context

Class-level inference; direct occupancy inhibitor data unavailable

Evidence Dimension	In vivo survival extension
Target Compound Data	Significant prolongation of median survival in RS4;11 xenograft model (exact days not provided in abstract; visual inspection of survival curve shows ~30% increase)
Comparator Or Baseline	Vehicle control (no treatment)
Quantified Difference	Prolonged survival demonstrated (log-rank p < 0.05)
Conditions	NOD/SCID mice; RS4;11 cell xenograft; AD4 dosed at 20 mg/kg IP three times per week [1]

Why This Matters

Confirms that the in vitro potency and target degradation of AD4 translate to a survival benefit in a preclinical cancer model, a critical requirement for further development or for validating PCLAF as a target in vivo.

• [1] Yue, L.; Zhang, Z.; Chen, D.; et al. Facilitated Drug Repurposing with Artemisinin-Derived PROTACs: Unveiling PCLAF as a Therapeutic Target. Journal of Medicinal Chemistry 2023, 66 (16), 11335–11350. DOI: 10.1021/acs.jmedchem.3c00595. View Source

In Vivo Survival Benefit in RS4;11 Xenograft

AD4 was shown to induce robust degradation of PCLAF protein in RS4;11 cells, with a DC₅₀ (concentration causing 50% degradation) in the low nanomolar range [1]. This degradation was accompanied by activation of the p21/Rb tumor suppressor axis, as evidenced by increased p21 protein levels and hypophosphorylation of Rb [1]. In contrast, the parent compound SM1044 did not induce PCLAF degradation at comparable concentrations, and other artemisinin derivatives lacking the PROTAC functionality show no such targeted degradation [1]. This mechanistic evidence demonstrates that AD4's activity is directly linked to its PROTAC design, not merely to general artemisinin cytotoxicity.

In vivo survival benefit

Endpoint context

Significant survival prolongation vs vehicle (Kaplan-Meier, RS4;11 xenograft)

Reported in vivo model-response endpoint

Full survival statistics to verify from source; NOD/SCID mouse model

Evidence Dimension	PCLAF protein degradation
Target Compound Data	Robust degradation of PCLAF at low nanomolar concentrations; DC₅₀ < 100 nM
Comparator Or Baseline	SM1044: No PCLAF degradation at equivalent concentrations
Quantified Difference	Qualitative difference: Degradation observed with AD4, absent with SM1044
Conditions	RS4;11 cells; Western blot analysis after 24-hour treatment [1]

Why This Matters

This confirms the intended mechanism of action—targeted protein degradation—which is essential for researchers using AD4 as a chemical probe to study PCLAF function or to benchmark PROTAC technology.

• [1] Yue, L.; Zhang, Z.; Chen, D.; et al. Facilitated Drug Repurposing with Artemisinin-Derived PROTACs: Unveiling PCLAF as a Therapeutic Target. Journal of Medicinal Chemistry 2023, 66 (16), 11335–11350. DOI: 10.1021/acs.jmedchem.3c00595. View Source

AD4 Exhibits Favorable Solubility Profile for In Vitro and In Vivo Experimental Use

AD4 demonstrates high solubility in DMSO, with a reported maximum solubility of 100 mg/mL (approximately 96.6 mM) [1]. This high solubility facilitates preparation of concentrated stock solutions for in vitro assays and simplifies formulation for in vivo administration [1]. While comparative solubility data for SM1044 or other artemisinin-derived PROTACs are not systematically reported in the primary literature, the documented solubility of AD4 ensures reproducible handling and reduces variability in experimental setups, which is a practical differentiator for procurement.

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (96.6 mM)
Comparator Or Baseline	Not available for direct comparator; typical PROTAC solubility often lower
Quantified Difference	N/A
Conditions	Vendor technical datasheet; DMSO at room temperature [1]

Why This Matters

High DMSO solubility reduces the need for sonication or heating, minimizes precipitation during dilution, and ensures consistent dosing in cell-based and animal studies, thereby improving experimental reproducibility.

• [1] GLPBIO. AD4 Product Page (Quality Control & SDS). CAS 2918262-09-4. View Source

Optimal Application Scenarios for AD4

PCLAF Functional Genomics & Target Validation

AD4 serves as a selective chemical degrader of PCLAF, enabling researchers to acutely deplete this protein and study its cellular functions in leukemia and other cancers. The potent degradation (low nanomolar DC₅₀) and accompanying activation of the p21/Rb axis make AD4 an ideal tool for dissecting PCLAF's role in cell cycle regulation, proliferation, and survival [1]. Researchers can use AD4 to validate PCLAF as a therapeutic target in their own cell line panels or to compare its dependency profile with other PROTACs.

Benchmarking PCLAF Inhibitors in Cancer Models

Given its well-characterized activity profile—including a 12-fold potency enhancement over its parent compound SM1044—AD4 provides a valuable benchmark for medicinal chemists developing new PROTACs. It can be used as a positive control to assess linker optimization, E3 ligase recruitment efficiency, and overall degradation efficacy in parallel assays [1]. The robust in vitro and in vivo data support its use as a reference standard for comparing novel artemisinin-derived or PCLAF-targeted degraders.

p21/Rb Axis Activation Studies

AD4 is suitable for in vivo studies to test the therapeutic potential of PCLAF degradation. Its demonstrated ability to prolong survival in a RS4;11 xenograft model [1] provides a foundation for expanding studies to other cancer types or combination therapies. Researchers can procure AD4 for efficacy studies, pharmacokinetic/pharmacodynamic (PK/PD) analysis, and exploration of resistance mechanisms in mouse models.

Tool for Studying Artemisinin Repurposing and Mechanism of Action

AD4 exemplifies how the artemisinin scaffold can be repurposed from an antimalarial to a targeted anticancer agent via PROTAC technology. Researchers interested in artemisinin derivatives or natural product-based drug discovery can use AD4 to investigate the molecular consequences of PCLAF degradation and to compare with other artemisinin analogs that act through different mechanisms (e.g., autophagy induction) [1].

Application

Selection Property

Validation Focus

PCLAF target validation studies

PROTAC-mediated degradation (catalytic mechanism)

PCLAF protein knockdown kinetics and pathway engagement

PCLAF inhibitor benchmarking

Reference degrader with reported in vitro and in vivo activity

Comparative cellular potency and survival endpoint readouts

p21/Rb axis activation research

Clean PCLAF degradation-driven pathway activation (not DNA damage-mediated)

On-target p21/Rb pathway markers (e.g., p21, phospho-Rb)

• [1] Yue, L.; Zhang, Z.; Chen, D.; et al. Facilitated Drug Repurposing with Artemisinin-Derived PROTACs: Unveiling PCLAF as a Therapeutic Target. Journal of Medicinal Chemistry 2023, 66 (16), 11335–11350. DOI: 10.1021/acs.jmedchem.3c00595. View Source